3-fluoro-N-(4-methoxyphenyl)benzamide

• IUPAC Name: 3-fluoro-N-(4-methoxyphenyl)benzamide
• InChI: InChI=1S/C14H12FNO2/c1-18-13-7-5-12(6-8-13)16-14(17)10-3-2-4-11(15)9-10/h2-9H,1H3,(H,16,17)
• InChI Key: QQHQVSLNPRAISI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)F
• Molecular Formula: C14H12FNO2
• DSSTOX Substance ID: DTXSID80336293
• Molecular Weight: 245.25 g/mol
• CAS RN: 58955-03-6

Description

“3-fluoro-N-(4-methoxyphenyl)benzamide” is a chemical compound with the linear formula C14H12FNO2. It has a molecular weight of 245.256. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Synthesis Analysis

The synthesis of benzamides, including “this compound”, can be achieved through direct condensation of carboxylic acids and amines. This reaction can be performed under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth. This method is considered green, rapid, mild, and highly efficient.

Scientific Research Applications

Alzheimer's Disease Research

3-Fluoro-N-(4-methoxyphenyl)benzamide derivatives have been utilized in Alzheimer's disease research. Kepe et al. (2006) employed a fluorine-18 labeled analogue as a molecular imaging probe in PET scans to quantify serotonin 1A receptor densities in the brains of Alzheimer's disease patients. This research demonstrated significant decreases in receptor densities in both hippocampi and raphe nuclei of patients, correlating with worsening clinical symptoms and reduced glucose utilization in the brain (Kepe et al., 2006).

Molecular Structure Analysis

The molecular structure of this compound and its derivatives has been extensively studied. Demir et al. (2015) conducted a detailed analysis using X-ray diffraction, IR spectroscopy, and DFT calculations, revealing significant insights into its crystal structure and molecular geometry. Such studies are crucial for understanding the compound's chemical reactivity and potential applications in various fields (Demir et al., 2015).

PET Radiotracer Development

Compounds related to this compound have been synthesized for use as PET radiotracers. Katoch-Rouse and Horti (2003) developed a radiotracer for studying CB1 cannabinoid receptors in the brain, highlighting the potential of these compounds in neuroimaging and the study of neurological disorders (Katoch-Rouse & Horti, 2003).

Crystal Structure and Polymorphism

Chopra and Row (2008) identified concomitant polymorphism in a related compound, 3-fluoro-N-(3-fluorophenyl)benzamide. Their study focused on the disorder in the crystal structure and its impact on molecular conformation and packing polymorphism, which is essential for understanding the material properties of these compounds (Chopra & Row, 2008).

Fluorescent Probes and Sensing Applications

Compounds structurally similar to this compound have been used in developing fluorescent probes. Tanaka et al. (2001) created probes sensitive to pH changes and specific metal cations, demonstrating the compound's potential in biochemical and environmental sensing applications (Tanaka et al., 2001).

Corrosion Inhibition Studies

This compound derivatives have been studied for their corrosion inhibition properties. Mishra et al. (2018) explored the effects of substituents on the inhibition efficiency of related compounds in acidic corrosion of mild steel. Their work contributes to the understanding of these compounds in industrial applications (Mishra et al., 2018).

Safety and Hazards

Sigma-Aldrich provides “3-fluoro-N-(4-methoxyphenyl)benzamide” as-is and makes no representation or warranty whatsoever with respect to this product. The buyer assumes responsibility to confirm product identity and/or purity. All sales are final.